Kallikrein-4 (125-139)
Description
Kallikrein-4
Scientific Research Applications
Role in Cancer Research
Kallikrein-4 (KLK4) is significant in cancer research, particularly in understanding and diagnosing various types of cancers. Studies have shown its relevance in prostate and ovarian cancer. For instance, KLK4, along with other kallikreins, has been utilized in panels to improve the prediction of prostate cancer compared to prostate-specific antigen (PSA) alone. These panels have shown higher predictive accuracy than PSA and age, significantly reducing unnecessary biopsies while still detecting high-grade cancers (Vickers et al., 2010), (Vickers et al., 2010).
In ovarian cancer, the combined panels of serum human tissue kallikreins and CA-125 have shown potential in improving the prediction of epithelial ovarian cancer in patients presenting with ovarian tumors (Koh et al., 2012).
Biomarker Potential
KLK4's potential as a biomarker has been explored in various studies. For example, human kallikrein 10 (hK10), a member of the kallikrein family, has been identified as a potential new serological marker for ovarian cancer diagnosis and monitoring, indicating the significance of kallikreins in cancer biomarker research (Luo et al., 2001).
Understanding Kallikrein Gene Family
Research has also focused on understanding the structure, function, and association of kallikreins, including KLK4, with diseases. The human tissue kallikrein gene family, which KLK4 is a part of, is now known to contain at least 15 genes, all encoding putative serine proteases. This understanding is crucial for exploring their roles in malignancy and potential therapeutic targets (Yousef & Diamandis, 2001), (Yousef et al., 2000).
properties
sequence |
SVSESDTIRSISIAS |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Kallikrein-4 (125-139) |
Origin of Product |
United States |
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